N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-butan-2-yl-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C14H21NO/c1-5-12(4)15-14(16)9-13-7-6-10(2)8-11(13)3/h6-8,12H,5,9H2,1-4H3,(H,15,16)
• InChI Key: RABHIUMYCHIGEE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CC1=C(C=C(C=C1)C)C
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide, also known as DMBA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of amides and is commonly used as a tool compound to study the mechanisms of action and physiological effects of various drugs and compounds.

Mechanism of Action

N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide acts as an agonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is a non-selective cation channel that is expressed in various tissues and cells. Activation of TRPV1 channels leads to the influx of calcium ions into the cells, which triggers a cascade of intracellular signaling pathways that regulate various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of ion channels, the regulation of neurotransmitter release, the modulation of immune responses, and the regulation of cellular metabolism.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide has several advantages as a tool compound for scientific research, including its high purity and stability, its well-characterized mechanism of action, and its ability to modulate a wide range of physiological processes. However, it also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide in scientific research, including the development of more potent and selective TRPV1 agonists, the exploration of its potential therapeutic applications, and the investigation of its role in various physiological and pathological processes. Additionally, the use of this compound in combination with other compounds and drugs may provide new insights into their mechanisms of action and potential therapeutic applications.

Synthesis Methods

N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide can be synthesized through a multi-step process that involves the reaction of sec-butylamine with 2,4-dimethylbenzoyl chloride followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is a white crystalline powder that is highly pure and stable.

Scientific Research Applications

N-(sec-butyl)-2-(2,4-dimethylphenyl)acetamide has been extensively used in scientific research as a tool compound to study the mechanisms of action and physiological effects of various drugs and compounds. It is commonly used as a reference compound in drug discovery and development, as well as in pharmacological and toxicological studies.